Cas no 16851-83-5 (1-(4-Chlorophenyl)sulfonyl-1H-pyrrole)

1-(4-Chlorophenyl)sulfonyl-1H-pyrrole Properties

Names and Identifiers

• 1-((4-Chlorophenyl)sulfonyl)-1H-pyrrole
• 1-(4-chlorophenyl)sulfonylpyrrole
• 1-[(4-chlorophenyl)sulfonyl]-1H-pyrrole
• 1-[(4-CHLOROPHENYL)SULPHONYL]-1H-PYRROLE
• 1H-Pyrrole,1-[(4-chlorophenyl)sulfonyl]-
• 1-(4-chloro-benzenesulfonyl)-pyrrole
• 1-(4-chlorophenylsulfonyl)-1H-pyrrole
• HMS546I09
• BUTTPARK 97\57-35
• N-(4-CHLOROBENZENESULFONYL)PYRROLE
• 16851-83-5
• BIM-0045971.P001
• W-205975
• AKOS000597390
• DTXSID40351664
• MS-22016
• CBMicro_045913
• FT-0607072
• 1-(4-chlorobenzenesulfonyl)-1H-pyrrole
• 1H-Pyrrole, 1-[(4-chlorophenyl)sulfonyl]-
• Z275166864
• MFCD00067753
• Maybridge1_001769
• CCG-235583
• STK431979
• 1-(4-Chlorophenylsulfonyl)-1H-pyrrole
• DB-004998
• 1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRROLE
• 1-[(4-chlorophenyl)sulphonyl]-1H-pyrrole
• +Expand

• MDL： MFCD00067753
• InChIKey： ACNNPPGRQRFTSO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8ClNO2S/c11-9-3-5-10(6-4-9)15(13,14)12-7-1-2-8-12/h1-8H
• SMILES： C1=CN(C=C1)S(=O)(=O)C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 240.99600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 240.9964274g/mol
• Heavy Atom Count: 15
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• LogP: 3.45930
• PSA: 47.45000
• Refractive Index: 1.616
• Boiling Point: 393.6°Cat760mmHg
• Melting Point: 116℃
• Flash Point: 191.9°C
• Density: 1.36

1-(4-Chlorophenyl)sulfonyl-1H-pyrrole Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi

1-(4-Chlorophenyl)sulfonyl-1H-pyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%